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Compound of Interest

Compound Name: Dimethyl 2,5-dibromoterephthalate

Cat. No.: B095764

An In-Depth Technical Guide to Dimethyl 2,5-
dibromoterephthalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Dimethyl 2,5-dibromoterephthalate, a versatile building block in materials
science and pharmaceutical development. This document details its key characteristics,
spectral data, and relevant experimental protocols, presented in a clear and accessible format
for laboratory and research applications.

Core Physical and Chemical Properties

Dimethyl 2,5-dibromoterephthalate is a white to off-white solid organic compound. Its
structure, featuring a benzene ring substituted with two bromine atoms and two methyl ester
groups, makes it a valuable intermediate in a variety of chemical syntheses.[1]
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Property Value Reference(s)
Molecular Formula C10HsBr204 [2][3]
Molecular Weight 351.98 g/mol [4]

CAS Number 18014-00-1 [21[3]
Appearance White to off-white solid/powder  [5]

Melting Point 134-137 °C, 148.6 °C [2][4]

Boiling Point 362.0 £ 37.0 °C (Predicted) [5]

Density 1.781 + 0.06 g/cm3 (Predicted) [5]

Solubility Profile

Qualitative assessments indicate that Dimethyl 2,5-dibromoterephthalate is soluble in
various common organic solvents. Due to its polar functional groups and halogen substituents,
it is expected to be soluble in polar aprotic solvents. A comprehensive, quantitative solubility
analysis in various solvents is crucial for its application in solution-based reactions and
purifications.

Solvent Qualitative Solubility

Methanol Soluble (used for recrystallization)
Ethanol Soluble (used for recrystallization)
Diethyl Ether (Et20) Soluble (used for extraction)

Ethyl Acetate (EtOAC) Soluble (used for extraction)

Spectral Data
'H NMR Spectroscopy

The proton NMR spectrum of Dimethyl 2,5-dibromoterephthalate is characterized by two
distinct singlets, corresponding to the aromatic protons and the methyl ester protons.
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Chemical o . . Reference(s
. Multiplicity Integration Assignment Solvent

Shift (3) )

) Aromatic (C-
8.06 ppm singlet 2H H) CDCls [2]

) Methyl (O-
3.96 ppm singlet 6H CDCls [2]

CHs)

] Aromatic (C-

8.01 ppm singlet 2H H) DMSO-ds [2]

13C NMR Spectroscopy

The carbon NMR spectrum provides further structural confirmation, showing distinct signals for
the carbonyl carbons, the aromatic carbons, and the methyl carbons.

Chemical Shift () Assighment
~165-170 ppm Carbonyl (C=0)
~125-150 ppm Aromatic (C-Br, C-C)
~50-65 ppm Methyl (O-CHs)

Infrared (IR) Spectroscopy

The IR spectrum of Dimethyl 2,5-dibromoterephthalate displays characteristic absorption

bands corresponding to its functional groups.

Wavenumber (cm~?) Functional Group
~3100-3000 cm™* Aromatic C-H Stretch
~1750-1715 cm™1 Ester C=0 Stretch
~1250-1000 cm™* C-O Stretch
~800-600 cm~1 C-Br Stretch
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Key Experimental Protocols

Dimethyl 2,5-dibromoterephthalate is a key reactant in several important organic

transformations, including the synthesis of metal-organic frameworks (MOFs) and Suzuki-

Miyaura cross-coupling reactions.

Synthesis of Dimethyl 2,5-dibromoterephthalate

A common synthetic route involves the esterification of 2,5-dibromoterephthalic acid.

Materials:

2,5-dibromoterephthalic acid

Methanol

Thionyl chloride

Diethyl ether (Et20)

Saturated sodium bicarbonate (NaHCOs) solution

Magnesium sulfate (MgSQOa)

Procedure:

Dissolve 2,5-dibromoterephthalic acid in methanol and bring the solution to reflux.[2]

Slowly add thionyl chloride to the refluxing solution and continue to reflux for 12 hours.[2]

Cool the reaction mixture to room temperature and carefully add water.[2]

Extract the aqueous mixture with diethyl ether.[2]

Combine the organic layers and wash with saturated sodium bicarbonate solution.[2]

Dry the organic layer over magnesium sulfate and concentrate under reduced pressure.[2]

Recrystallize the resulting solid from methanol to yield the pure product.[2]
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Synthesis of Dimethyl 2,5-dibromoterephthalate.

Application in Suzuki-Miyaura Cross-Coupling

Dimethyl 2,5-dibromoterephthalate serves as an excellent substrate in palladium-catalyzed
Suzuki-Miyaura cross-coupling reactions to form C-C bonds, a cornerstone of modern drug
discovery and materials science.

General Protocol:

 In areaction vessel, combine Dimethyl 2,5-dibromoterephthalate, an appropriate
arylboronic acid, a palladium catalyst (e.g., Pd(PPhs)s), and a base (e.g., K2COs).

e Purge the vessel with an inert gas (e.g., argon or nitrogen).
o Add a degassed solvent system (e.g., a mixture of toluene and water).

o Heat the reaction mixture with stirring for a specified time, monitoring the reaction progress
by TLC or LC-MS.

e Upon completion, cool the reaction to room temperature and perform an aqueous workup.
o Extract the product with an organic solvent, dry the organic layer, and concentrate.

 Purify the crude product by column chromatography.

Inert Atmosphere Cand Stir Monitor Progress
+ Degassed Solvent catand 3 (TLC/LG-MS)

Aqueous Workup § .
= c d o
[ Column Chromatography Coupled Product
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General workflow for Suzuki-Miyaura cross-coupling.

Use in Metal-Organic Framework (MOF) Synthesis

The rigid structure and difunctional nature of the terephthalate core make this compound an
ideal organic linker for the synthesis of Metal-Organic Frameworks (MOFs). These porous
materials have applications in gas storage, catalysis, and drug delivery.

Logical Relationship in MOF Synthesis:

Dimethyl 2,5-dibromoterephthalate Metal Salt Solvent
(Organic Linker) (e.g., Zinc, Copper) (e.g., DMF)

Solvothermal or

Hydrothermal Reaction

Porous MOF Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of Dimethyl 2,5-
dibromoterephthalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095764#physical-and-chemical-properties-of-
dimethyl-2-5-dibromoterephthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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